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Compound of Interest

Compound Name: Oxazole-2-carboxylic acid

Cat. No.: B048676 Get Quote

An In-depth Technical Guide to the Physical Properties of Oxazole-2-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

oxazole-2-carboxylic acid (CAS No. 672948-03-7). The information is curated for

professionals in research, scientific, and drug development fields, with a focus on quantitative

data, detailed experimental methodologies, and logical visualizations to support laboratory

work and characterization.

Core Physical and Chemical Properties
Oxazole-2-carboxylic acid is a heterocyclic compound featuring an oxazole ring substituted

with a carboxylic acid group. Its chemical structure dictates its physical properties and

reactivity.

Data Presentation: Summary of Physical Properties

The following table summarizes the key quantitative physical properties of oxazole-2-
carboxylic acid.
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Property Value Source(s)

Molecular Formula C₄H₃NO₃ [1]

Molecular Weight 113.07 g/mol [1]

Appearance White to off-white solid [1][2]

Melting Point 254-256 °C (decomposes) [1][2]

Boiling Point 282 °C [1][3][4]

Density 1.449 g/cm³ [1][2][3]

Flash Point 125 °C [1][2][3]

pKa (Predicted) 2.56 ± 0.10 [1][2]

Storage Temperature -20°C [1][2]

Experimental Protocols
This section details the methodologies for determining the key physical properties of oxazole-
2-carboxylic acid.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.[5] A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to depress and

broaden the melting range.[5]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation:

Ensure the oxazole-2-carboxylic acid sample is completely dry and in a fine powdered

form.[6] If necessary, crush coarse crystals using a mortar and pestle.[6]

Take a glass capillary tube and seal one end by heating it in a flame.[7]

Dip the open end of the capillary tube into the powdered sample.[8]
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Gently tap the capillary tube on a hard surface to pack the sample into the closed end,

aiming for a sample height of 1-2 cm.[7][8]

Measurement:

Insert the prepared capillary tube into the heating block of the melting point apparatus.[8]

Place a calibrated thermometer in the designated slot.[9]

Turn on the apparatus and heat rapidly to a temperature approximately 15-20°C below the

expected melting point (254°C).[8]

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.[5][8]

Carefully observe the sample. Record the temperature (T1) at which the first drop of liquid

appears.[7]

Continue heating slowly and record the temperature (T2) at which the entire sample has

melted into a clear liquid.[7]

The melting point is reported as the range from T1 to T2.[5]

Safety Precautions:

Always wear safety goggles.[9]

The melting point apparatus becomes very hot; handle with care.[9]

Sample Preparation Measurement Reporting

Dry & Powder Sample Pack in Capillary Tube Insert into Apparatus Rapid Heat to ~235°C Slow Heat (1-2°C/min) Record T1 (First Melt) Record T2 (Fully Melted) Report Range (T1 - T2)
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Caption: Workflow for Melting Point Determination.
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Solubility Profile Determination
Solubility testing helps classify a compound and indicates the presence of polar or ionizable

functional groups.[10] The carboxylic acid group in oxazole-2-carboxylic acid suggests

solubility in basic solutions.

Methodology: Acid-Base Solubility Tests

Initial Water Solubility Test:

Place approximately 25 mg of oxazole-2-carboxylic acid into a test tube.[11]

Add 0.75 mL of deionized water in portions, shaking vigorously after each addition.[11]

Observe if the solid dissolves completely. If it is water-soluble, test the solution with litmus

or pH paper to confirm its acidic nature.[12]

Aqueous Base Solubility (if water-insoluble):

In a new test tube with ~25 mg of the compound, add 0.75 mL of 5% aqueous sodium

hydroxide (NaOH) solution in portions, shaking well.[11] Solubility indicates the presence

of an acidic functional group.[10]

In a separate test tube, repeat the process with 0.75 mL of 5% aqueous sodium

bicarbonate (NaHCO₃) solution.[11] Carboxylic acids are typically strong enough acids to

dissolve in NaHCO₃, producing CO₂ gas.[13]

Aqueous Acid Solubility (for completeness):

In a new test tube with ~25 mg of the compound, add 0.75 mL of 5% aqueous hydrochloric

acid (HCl).[10] As an acidic compound, oxazole-2-carboxylic acid is expected to be

insoluble.
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Caption: Logical workflow for solubility classification.

pKa Determination
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The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. Potentiometric titration is a highly precise method for its determination.[14]

Methodology: Potentiometric Titration

Preparation:

Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).[15]

Prepare a standard solution of a strong base, such as 0.1 M NaOH.

Accurately weigh a sample of oxazole-2-carboxylic acid and dissolve it in a known

volume of deionized water to create a solution of known concentration (e.g., 20 mL of a

1mM solution).[15] A co-solvent may be used if water solubility is low.

To maintain constant ionic strength, a salt like 0.15 M KCl can be added to the solution.

[15]

Titration:

Place the beaker containing the acid solution on a magnetic stirrer and immerse the

calibrated pH electrode.[15]

Record the initial pH of the solution.

Add the 0.1 M NaOH solution in small, precise increments (e.g., 0.1 or 0.2 mL) from a

burette.

After each addition, allow the pH reading to stabilize and record the pH and the total

volume of titrant added.[15]

Continue this process until the pH shows a large jump (the equivalence point) and then

stabilizes at a high value (e.g., pH 12).[15]

Data Analysis:

Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to generate a

titration curve.
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Determine the equivalence point, which is the point of maximum slope on the curve

(inflection point).

The volume of titrant at the half-equivalence point (half the volume of NaOH needed to

reach the equivalence point) corresponds to the point where the concentrations of the acid

and its conjugate base are equal.

The pKa is equal to the pH of the solution at this half-equivalence point.

Perform the titration in triplicate to ensure reproducibility.[15]

Spectroscopic Data and Protocols
While experimental spectra for oxazole-2-carboxylic acid are not widely published, its

structure allows for the prediction of key spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The spectrum is expected to show two distinct signals in the aromatic region for the

oxazole ring protons.[16] A broad singlet, typically far downfield (around 12 ppm), is

characteristic of the carboxylic acid proton, though its chemical shift is highly dependent on

solvent and concentration.[17]

¹³C NMR: The carboxyl carbon is expected to resonate in the 165-185 ppm range.[17] The

three carbons of the oxazole ring will also show distinct signals.

Protocol for NMR Data Acquisition

Sample Preparation: Dissolve 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆ or CDCl₃).[18][19]

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).[18]

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans (e.g., 16-32) to

achieve a good signal-to-noise ratio.[19]

¹³C NMR Acquisition: Acquire a proton-decoupled spectrum. A larger number of scans (e.g.,

1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.[19]
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Infrared (IR) Spectroscopy
The IR spectrum should prominently display absorptions characteristic of both the carboxylic

acid and the oxazole ring.

O-H Stretch: A very broad absorption is expected in the 2500-3300 cm⁻¹ region,

characteristic of the hydrogen-bonded O-H group in the carboxylic acid dimer.[17]

C=O Stretch: A strong, sharp absorption is expected around 1710-1760 cm⁻¹.[17]

C=N and C=C Stretches: Absorptions corresponding to the oxazole ring are expected in the

1500-1650 cm⁻¹ region.

Protocol for IR Data Acquisition (ATR Method)

Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.[18]

Sample Spectrum: Place a small amount of the solid powder sample directly onto the ATR

crystal and apply pressure to ensure good contact.

Data Collection: Record the sample spectrum, typically by co-adding 16 to 32 scans over a

range of 4000 to 400 cm⁻¹.[18] The instrument software will automatically ratio the sample

spectrum against the background.
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Caption: Logical relationships in the characterization of the compound.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

molecule. For oxazole-2-carboxylic acid, the molecular ion peak (M+) would be expected at

an m/z (mass-to-charge ratio) corresponding to its molecular weight (113.07). Common

fragmentation patterns may include the loss of CO₂ (44 Da) or the COOH group (45 Da).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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